Cas no 2228950-41-0 (4-amino-3-(2-nitrophenyl)butanoic acid)

• Product Name: 4-amino-3-(2-nitrophenyl)butanoic acid
• CAS No: 2228950-41-0
• MF: C₁₀H₁₂N₂O₄
• MW: 224.213282585144
• CID: 6183387
• PubChem ID: 165790543
• Update Time: 2025-06-15

4-amino-3-(2-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(2-nitrophenyl)butanoic acid
• 2228950-41-0
• EN300-1768027

• Inchi： 1S/C10H12N2O4/c11-6-7(5-10(13)14)8-3-1-2-4-9(8)12(15)16/h1-4,7H,5-6,11H2,(H,13,14)
• InChI Key： GYMDNGXXFRMODA-UHFFFAOYSA-N
• SMILES： OC(CC(CN)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 224.07970687g/mol
• Monoisotopic Mass: 224.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 109Ų

Additional information on 4-amino-3-(2-nitrophenyl)butanoic acid

Introduction to 4-amino-3-(2-nitrophenyl)butanoic acid (CAS No: 2228950-41-0)

4-amino-3-(2-nitrophenyl)butanoic acid, identified by the chemical abstracts service number 2228950-41-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and biochemical research. This compound, featuring a unique structural motif combining an amino group, a nitro-substituted phenyl ring, and a butanoic acid moiety, presents a rich scaffold for further chemical manipulation and biological evaluation. Its molecular structure not only makes it an intriguing subject for synthetic chemists but also opens up possibilities for its application in drug discovery and therapeutic development.

The synthesis of 4-amino-3-(2-nitrophenyl)butanoic acid involves multi-step organic transformations that require precise control over reaction conditions to achieve high yield and purity. The presence of both the amino and nitro functional groups necessitates careful consideration of reactivity profiles, as these groups can participate in various chemical reactions, including nucleophilic substitutions, reductions, and condensations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic resolutions, may be employed to construct the desired carbon skeleton with minimal side products.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-amino-3-(2-nitrophenyl)butanoic acid with greater accuracy before conducting costly wet-lab experiments. Molecular docking studies have suggested that this compound may interact with specific protein targets, making it a potential lead compound for the development of novel therapeutic agents. For instance, its structural features could allow it to modulate enzyme activity or interfere with signaling pathways relevant to inflammatory diseases or metabolic disorders.

In the realm of medicinal chemistry, the nitro group in 4-amino-3-(2-nitrophenyl)butanoic acid is particularly noteworthy. Nitroaromatic compounds have a long history of use in pharmaceuticals due to their ability to serve as pharmacophores in various drug classes. The nitro group can be reduced to an amine under specific conditions, which could alter the pharmacological properties of the compound. This versatility makes 4-amino-3-(2-nitrophenyl)butanoic acid a valuable building block for designing molecules with tailored biological activities.

Moreover, the butanoic acid moiety in this compound introduces a hydrophobic tail that can influence its solubility and membrane permeability properties. These characteristics are critical factors when evaluating a compound's potential as a drug candidate. By modifying the length or composition of this side chain, chemists can fine-tune the physicochemical properties of derivatives of 4-amino-3-(2-nitrophenyl)butanoic acid, optimizing them for better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles.

Recent studies have also explored the potential applications of 4-amino-3-(2-nitrophenyl)butanoic acid in material science and nanotechnology. Its unique structural features make it a candidate for designing functional materials with specific optical or electronic properties. For example, derivatives of this compound could be incorporated into organic semiconductors or luminescent materials due to their ability to absorb and emit light at specific wavelengths.

The amino group in 4-amino-3-(2-nitrophenyl)butanoic acid provides another avenue for further functionalization. This group can be used to link other molecular fragments through amide bond formation, creating polypeptides or peptidomimetics with potential therapeutic benefits. Such modifications have been widely used in drug design to enhance binding affinity or target specificity.

In conclusion, 4-amino-3-(2-nitrophenyl)butanoic acid (CAS No: 2228950-41-0) represents a versatile and promising compound with applications spanning synthetic chemistry, medicinal chemistry, and material science. Its unique structural features offer opportunities for designing novel drugs and functional materials with tailored properties. As research continues to uncover new biological activities and synthetic strategies for this compound, its importance in scientific innovation is likely to grow even further.